![molecular formula C15H11Cl3FNOS B5112661 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide](/img/structure/B5112661.png)
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that plays a crucial role in the secretion of fluids in various tissues, including the lungs, pancreas, and sweat glands. Mutations in the CFTR gene lead to the development of cystic fibrosis, a life-threatening genetic disorder that affects approximately 70,000 people worldwide. CFTRinh-172 has been extensively studied as a potential therapeutic agent for cystic fibrosis and other diseases that involve abnormal CFTR function.
Mechanism of Action
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide inhibits CFTR-mediated chloride secretion by binding to a specific site on the CFTR protein. The exact location of the binding site is still under investigation, but it is believed to be in the transmembrane domain of the protein. This compound does not affect the expression or stability of the CFTR protein, but rather blocks its function by preventing chloride ions from passing through the channel.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various tissues. In airway epithelial cells, this compound can reduce the hypersecretion of mucus and improve the clearance of bacteria and other pathogens. In pancreatic cells, this compound can increase insulin secretion and improve glucose tolerance. In sweat gland cells, this compound can reduce the hyperabsorption of sodium and chloride ions, which is a hallmark of cystic fibrosis.
Advantages and Limitations for Lab Experiments
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide has several advantages as a tool for studying CFTR function in the laboratory. It is a highly specific inhibitor of CFTR-mediated chloride secretion, and does not affect other ion channels or transporters. It is also relatively easy to use and has a well-established dose-response relationship. However, this compound also has some limitations. It is a small molecule inhibitor that may not fully recapitulate the effects of genetic mutations on CFTR function. It also has limited solubility in aqueous solutions, which can make it difficult to administer in some experimental settings.
Future Directions
There are several areas of future research that could further elucidate the potential therapeutic applications of 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide. One important direction is to investigate the effects of this compound in combination with other drugs that target different aspects of CFTR function. Another direction is to explore the potential use of this compound in other diseases that involve abnormal ion transport, such as polycystic kidney disease and secretory diarrhea. Finally, there is a need for further studies to optimize the pharmacokinetics and pharmacodynamics of this compound in order to maximize its therapeutic potential.
Synthesis Methods
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide is a synthetic compound that can be prepared by a multistep process involving several chemical reactions. The most commonly used method involves the reaction of 2-chloro-6-fluorobenzyl chloride with sodium thioacetate to form 2-(2-chloro-6-fluorobenzylthio)acetic acid. The acid is then treated with thionyl chloride to form the corresponding acid chloride, which is finally reacted with 3,4-dichloroaniline to give this compound.
Scientific Research Applications
2-[(2-chloro-6-fluorobenzyl)thio]-N-(3,4-dichlorophenyl)acetamide has been extensively studied in both in vitro and in vivo models of cystic fibrosis and other diseases that involve abnormal CFTR function. In vitro studies have shown that this compound can inhibit CFTR-mediated chloride secretion in various cell types, including airway epithelial cells, pancreatic cells, and sweat gland cells. In vivo studies have demonstrated that this compound can improve lung function, reduce inflammation, and increase survival in animal models of cystic fibrosis.
properties
IUPAC Name |
2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(3,4-dichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl3FNOS/c16-11-2-1-3-14(19)10(11)7-22-8-15(21)20-9-4-5-12(17)13(18)6-9/h1-6H,7-8H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXLSVOLQAFWXFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CSCC(=O)NC2=CC(=C(C=C2)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl3FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.